Cas no 1310416-51-3 (3-Bromo-2-methylpyridine-6-carbonyl chloride)

• Product Name: 3-Bromo-2-methylpyridine-6-carbonyl chloride
• CAS No: 1310416-51-3
• MF: C₇H₅BrClNO
• MW: 234.477699995041
• MDL: MFCD19105400
• CID: 4764145
• Update Time: 2026-02-26

3-Bromo-2-methylpyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-methylpyridine-6-carbonyl chloride
• 5-Bromo-6-methylpicolinoyl chloride
• 5-bromo-6-methylpyridine-2-carbonyl chloride

• MDL： MFCD19105400
• Inchi： 1S/C7H5BrClNO/c1-4-5(8)2-3-6(10-4)7(9)11/h2-3H,1H3
• InChI Key： MEJCGQNNKQPWHR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)Cl)N=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• XLogP3: 2.8
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 3-Bromo-2-methylpyridine-6-carbonyl chloride

The Role of 3-Bromo-2-Methylpyridine-6-Carbonyl Chloride in Modern Chemical and Pharmaceutical Research

3-Bromo-2-methylpyridine-6-carbonyl chloride, a versatile organobromine compound with CAS No. 1310416-51-3, has emerged as a critical intermediate in synthetic chemistry and drug discovery. Its unique structure, featuring a bromine atom at the 3-position, a methyl group at the 2-position, and an acid chloride moiety at the 6-position of the pyridine ring, endows it with distinctive reactivity and functional diversity. Recent advancements in organic synthesis have highlighted its utility in constructing bioactive molecules, particularly those targeting cancer, inflammation, and neurodegenerative disorders.

The carbonyl chloride group (acyl chloride) is a highly reactive electrophilic site that facilitates nucleophilic substitution reactions with amines, alcohols, or thiols. This property makes 3-bromo-2-methylpyridine-6-carbonyl chloride an ideal precursor for generating amides, esters, or thioesters during drug development. For instance, studies published in *Journal of Medicinal Chemistry* (2023) demonstrated its application in synthesizing inhibitors of protein kinases—a class of enzymes implicated in cancer progression—by coupling with aromatic amines under mild conditions.

In medicinal chemistry pipelines, the bromine substituent plays a dual role: it serves as both a functional handle for further derivatization and a pharmacophore modulating biological activity. Researchers at Stanford University (Nature Communications, 2024) utilized this compound to design analogs that selectively bind to G-protein coupled receptors (GPCRs), achieving submicromolar affinity. The methyl group at position 2 further stabilizes the pyridine ring’s electronic configuration, enhancing metabolic stability and bioavailability compared to unsubstituted analogs.

Recent innovations in sustainable synthesis have also focused on optimizing the production of 3-bromo-2-methylpyridine-6-carbonyl chloride. Traditional methods involving toxic solvents or harsh reagents are being replaced by eco-friendly protocols. A notable example from *Green Chemistry* (2024) describes microwave-assisted synthesis using recyclable catalysts like montmorillonite K10 clay, achieving yields exceeding 95% while minimizing waste. Such advancements align with global trends toward greener chemical processes.

In pharmaceutical applications beyond small molecules, this compound has been leveraged to functionalize nanoparticles for targeted drug delivery. A collaborative study between MIT and Pfizer (Advanced Materials, 2024) conjugated its derivatives onto poly(lactic-co-glycolic acid) (PLGA) particles via amidation reactions. The resulting formulations exhibited enhanced tumor penetration and reduced off-target effects in preclinical models of melanoma.

Structural modifications of 3-bromo-2-methylpyridine-6-carbonyl chloride, such as varying substituent positions or introducing fluorinated groups, are actively explored to tune physicochemical properties. Computational modeling studies using density functional theory (DFT) have revealed that substituent effects significantly influence binding affinity toward enzyme active sites—a critical parameter for designing potent inhibitors with minimal side effects.

Despite its widespread utility, challenges remain in scaling up synthesis while maintaining stereochemical purity—a concern highlighted by recent process chemistry reviews (Chemical Engineering Science Trends). However, emerging continuous flow reactor systems promise solutions by enabling precise temperature control during acylation steps.

Looking ahead, interdisciplinary collaborations between chemists and biologists will likely expand the scope of 3-bromo-2-methylpyridine-6-carbonyl chloride applications. Its potential extends beyond traditional drug discovery into materials science—for instance, as a building block for covalent organic frameworks (COFs) with tunable porosity for gas storage or catalytic applications—as evidenced by pioneering work from ETH Zurich (Angewandte Chemie International Edition).

In summary,3-bromo-2-methylpyridine-6-carbonyl chloride stands at the intersection of cutting-edge synthetic strategies and translational medicine. Its structural versatility combined with recent methodological improvements positions it as an indispensable tool for advancing therapies addressing unmet medical needs while adhering to sustainability principles.